![molecular formula C10H12O3S B8646950 3-[(2-Methoxyphenyl)thio]propanoic acid](/img/structure/B8646950.png)
3-[(2-Methoxyphenyl)thio]propanoic acid
Cat. No. B8646950
M. Wt: 212.27 g/mol
InChI Key: ALVJJWUVOXWYGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[c:4]([S:9][CH2:10][CH2:11][C:12](=[O:13])[OH:14])[cH:5][cH:6][cH:7][cH:8]1.[ClH:15].[cH:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1>>[CH3:1][O:2][c:3]1[c:4]2[c:5]([cH:6][cH:7][cH:8]1)[C:12](=[O:14])[CH2:11][CH2:10][S:9]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccccc1SCCC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cccc2c1SCCC2=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
